ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate

• IUPAC Name: ethyl 2-[[2-[N-(benzenesulfonyl)-4-ethylanilino]acetyl]amino]benzoate
• InChI: InChI=1S/C25H26N2O5S/c1-3-19-14-16-20(17-15-19)27(33(30,31)21-10-6-5-7-11-21)18-24(28)26-23-13-9-8-12-22(23)25(29)32-4-2/h5-17H,3-4,18H2,1-2H3,(H,26,28)
• InChI Key: MHVWNDOKGYBGRQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N(CC(=O)NC2=CC=CC=C2C(=O)OCC)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C25H26N2O5S
• Molecular Weight: 466.6 g/mol

Description

Ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate, also known as EPPG, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

Ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate binds to the ATP-binding site of GSK-3β, preventing its activity. This leads to downstream effects, such as increased glycogen synthesis and decreased cell proliferation and apoptosis.
Biochemical and Physiological Effects
Studies have shown that ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate treatment leads to increased glycogen synthesis in skeletal muscle and liver cells. Additionally, ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate has been shown to decrease cell proliferation and induce apoptosis in cancer cells. However, the effects of ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate on non-cancerous cells are still being investigated.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate is its selectivity for GSK-3β, which allows for specific inhibition of this enzyme without affecting other cellular processes. Additionally, ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate has been shown to have low toxicity in vitro and in vivo. However, one limitation of ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate is its relatively low potency compared to other GSK-3β inhibitors. This may require higher concentrations of ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate to achieve the desired effects, which could lead to off-target effects.

Future Directions

Future research on ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate could focus on improving its potency and selectivity as a GSK-3β inhibitor. Additionally, studies could investigate the effects of ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate on non-cancerous cells and in animal models of disease. Furthermore, ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate could be used in combination with other therapeutics to enhance their efficacy. Overall, ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate has potential applications in the development of therapeutics for various diseases, and further research is warranted to explore its full potential.

Scientific Research Applications

Ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate has been used in scientific research as a selective inhibitor of the enzyme glycogen synthase kinase 3β (GSK-3β). GSK-3β is involved in various cellular processes, including glycogen metabolism, cell proliferation, and apoptosis. Dysregulation of GSK-3β has been implicated in several diseases, such as Alzheimer's disease, bipolar disorder, and diabetes. Therefore, ethyl 2-{[N-(4-ethylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate has potential applications in the development of therapeutics for these diseases.